Cas no 6383-16-0 (Benzo[b]thiophene, 2,3-dihydro-3-methyl-, 1,1-dioxide)

• Product Name: Benzo[b]thiophene, 2,3-dihydro-3-methyl-, 1,1-dioxide
• CAS No: 6383-16-0
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 425619
• PubChem ID: 12285319
• Update Time: 2025-04-19

Benzo[b]thiophene, 2,3-dihydro-3-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 2,3-dihydro-3-methyl-, 1,1-dioxide
• 3-methyl-2,3-dihydro-1-benzothiophene 1,1-dioxide
• LogP
• SCHEMBL12180971
• 6383-16-0
• DTXSID80484420

• Inchi： 1S/C9H10O2S/c1-7-6-12(10,11)9-5-3-2-4-8(7)9/h2-5,7H,6H2,1H3
• InChI Key： KBYXDHDXOXUXLN-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C)C1)(=O)=O

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.256
• Boiling Point: 328.918°C at 760 mmHg
• Flash Point: 190.067°C
• Refractive Index: 1.567
• PSA: 34.14